Cas no 76716-27-3 (N-(1-phenylethyl)aniline)

• Product Name: N-(1-phenylethyl)aniline
• CAS No: 76716-27-3
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 982892
• PubChem ID: 418090
• Update Time: 2025-04-20

N-(1-phenylethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(1-phenylethyl)aniline
• Benzylamine, .alpha.-methyl-N-phenyl-
• phenyl-(1-phenyl-ethyl)-amine
• N-(phenyl)-alpha-methylbenzylamine
• AKOS016894351
• DTXSID40999085
• N-(.alpha.-Methylbenzyl)aniline
• SCHEMBL1884341
• Benzenemethanamine, .alpha.-methyl-N-phenyl-
• Benzenemethanamine, a-methyl-N-phenyl-
• CS-0250760
• AKOS000223152
• EN300-52130
• N-(ALPHA-METHYL)BENZYLANILINE
• 779-54-4
• NCIOpen2_006648
• Z266462602
• N-(1-Phenylethyl)aniline #
• N-.alpha.-Phenethylaniline
• phenyl-(1-phenylethyl)amine
• 76716-27-3
• G26471
• HS-6130

• Inchi： 1S/C14H15N/c1-12(13-8-4-2-5-9-13)15-14-10-6-3-7-11-14/h2-12,15H,1H3
• InChI Key： IUERBKSXAYWVGE-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų